3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol

• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol
• IUPAC Name: 3-[(4-ethylpiperazin-1-yl)methyl]-2-methyl-1H-quinolin-4-one
• InChI: InChI=1S/C17H23N3O/c1-3-19-8-10-20(11-9-19)12-15-13(2)18-16-7-5-4-6-14(16)17(15)21/h4-7H,3,8-12H2,1-2H3,(H,18,21)
• InChI Key: YDYRXGOFMAZOGG-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)CC2=C(NC3=CC=CC=C3C2=O)C

Description

3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol, also known as EMQ, is a chemical compound that has been the subject of scientific research due to its potential use as a therapeutic agent. EMQ is a quinoline derivative that has shown promising results in various studies related to its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has been shown to inhibit topoisomerase II, which is involved in DNA replication and transcription. 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has also been shown to inhibit the activity of protein kinase C, which is involved in cellular signaling pathways. Additionally, 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has been shown to inhibit the aggregation of amyloid beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects
3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has been shown to induce apoptosis and inhibit cell proliferation. In bacterial and fungal strains, 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has been shown to inhibit growth and induce cell death. In neurodegenerative disorders, 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has been shown to inhibit amyloid beta aggregation and reduce inflammation.

Advantages and Limitations for Lab Experiments

3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has several advantages for lab experiments, including its high purity and stability. 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol is also soluble in various solvents, which makes it easy to use in different experimental settings. However, 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has some limitations, including its potential toxicity and limited availability. 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol is a relatively new compound, and more research is needed to determine its safety profile and potential side effects.

Future Directions

There are several future directions for the research on 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol. One direction is to further investigate its potential as a therapeutic agent in cancer research, infectious diseases, and neurodegenerative disorders. Another direction is to study the mechanism of action of 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol in more detail to understand its effects on various enzymes and signaling pathways. Additionally, more research is needed to determine the safety and potential side effects of 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol in vivo.

Synthesis Methods

The synthesis of 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol involves the reaction of 2-methyl-4-hydroxyquinoline with 4-ethylpiperazine in the presence of a catalyst. The reaction yields 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol as a crystalline solid, which can be purified using various methods such as recrystallization or chromatography. The purity and yield of 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol can be determined using analytical techniques such as high-performance liquid chromatography (HPLC) or nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has been studied extensively for its potential use as a therapeutic agent in various fields such as cancer research, infectious diseases, and neurodegenerative disorders. In cancer research, 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has shown promising results as an inhibitor of topoisomerase II, which is an enzyme involved in DNA replication and transcription. 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has also been studied for its antitumor activity and has shown to induce apoptosis in cancer cells.
In infectious diseases, 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has been studied for its antibacterial and antifungal properties. 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has shown to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has also been studied for its antiviral activity, specifically against the human immunodeficiency virus (HIV).
In neurodegenerative disorders, 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has been studied for its potential use as a neuroprotective agent. 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has shown to inhibit the aggregation of amyloid beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. 3-[(4-Ethylpiperazin-1-yl)methyl]-2-methylquinolin-4-ol has also been studied for its anti-inflammatory properties, which may be beneficial in the treatment of neuroinflammatory disorders.